Cas no 1260852-96-7 (3-(4-Bromo-2-fluorophenyl)azetidine)

• Product Name: 3-(4-Bromo-2-fluorophenyl)azetidine
• CAS No: 1260852-96-7
• MF: C₉H₉BrFN
• MW: 230.076864957809
• MDL: MFCD17480594
• CID: 5602501
• PubChem ID: 129953060
• Update Time: 2025-10-24

3-(4-Bromo-2-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1260852-96-7
• 3-(4-bromo-2-fluorophenyl)azetidine
• EN300-1912474
• Azetidine, 3-(4-bromo-2-fluorophenyl)-
• 3-(4-Bromo-2-fluorophenyl)azetidine

• MDL： MFCD17480594
• Inchi： 1S/C9H9BrFN/c10-7-1-2-8(9(11)3-7)6-4-12-5-6/h1-3,6,12H,4-5H2
• InChI Key： LAVXNILYBVHKBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1CNC1

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 254.7±40.0 °C(Predicted)
• pka: 10.10±0.40(Predicted)

Additional information on 3-(4-Bromo-2-fluorophenyl)azetidine

Comprehensive Overview of 3-(4-Bromo-2-fluorophenyl)azetidine (CAS No. 1260852-96-7)

3-(4-Bromo-2-fluorophenyl)azetidine (CAS No. 1260852-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This azetidine derivative features a unique bromo-fluorophenyl substitution pattern, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a four-membered azetidine ring with a halogenated aromatic moiety, offering distinct reactivity and steric properties that are exploited in drug discovery.

The compound’s CAS number 1260852-96-7 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine and oncology. Recent studies highlight its utility in covalent drug design, where the bromo and fluoro substituents enable selective binding to biological targets.

From an industrial perspective, 3-(4-Bromo-2-fluorophenyl)azetidine is synthesized via Pd-catalyzed cross-coupling or nucleophilic substitution reactions, methods often queried in academic forums. Its stability under physiological conditions makes it suitable for high-throughput screening (HTS) applications. Notably, the azetidine scaffold is a rising star in fragment-based drug discovery (FBDD), addressing challenges like metabolic stability and oral bioavailability—topics trending in AI-driven drug development discussions.

Environmental and safety profiles of CAS 1260852-96-7 are also critical. The compound’s low ecotoxicity and compatibility with green chemistry principles resonate with the industry’s shift toward sustainable synthesis. Analytical techniques such as HPLC-MS and NMR are commonly employed for purity verification, as emphasized in peer-reviewed journals and patent filings.

In summary, 3-(4-Bromo-2-fluorophenyl)azetidine exemplifies the intersection of structural innovation and practical utility. Its role in advancing precision medicine and catalysis research ensures its prominence in scientific literature, while its synthetic accessibility meets industrial demand. This dual appeal positions it as a keystone compound for future breakthroughs.